5-(Diethylsulfamoyl)-3-hydroxy-2-naphthalenecarboxylic acid

• CAS No.: 313952-63-5
• Product Name: 5-(Diethylsulfamoyl)-3-hydroxy-2-naphthalenecarboxylic acid
• Molecular Formula: C15H17NO5S
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 5-(diethylsulfamoyl)-3-hydroxynaphthalene-2-carboxylic acid
• Standard InChI: InChI=1S/C15H17NO5S/c1-3-16(4-2)22(20,21)14-7-5-6-10-8-12(15(18)19)13(17)9-11(10)14/h5-9,17H,3-4H2,1-2H3,(H,18,19)
• Standard InChIKey: DJLPAJSKAPXAHV-UHFFFAOYSA-N
• SMILES: CCN(CC)S(=O)(=O)C1=CC=CC2=CC(=C(C=C21)O)C(=O)O
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=CC2=CC(=C(C=C21)O)C(=O)O
• Appearance: Solid powder
• Description: DSHN is a novel activator of small heterodimer partner (SHP, NR0B2). DSHN transcriptionally activates SHP mRNA, but also stabilizes the SHP protein by preventing its ubiquitination and degradation.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: DSHN
• Reference: 1: Yang Z, Koehler AN, Wang L. A Novel Small Molecule Activator of Nuclear Receptor SHP Inhibits HCC Cell Migration via Suppressing Ccl2. Mol Cancer Ther. 2016 Oct;15(10):2294-2301. Epub 2016 Aug 2. PubMed PMID: 27486225; PubMed Central PMCID: PMC5050121.; 2: Yao L, He J, Geng Z, Ren T. Fabrication of mechanically robust, self-cleaning and optically high-performance hybrid thin films by SiO₂&TiO₂ double-shelled hollow nanospheres. Nanoscale. 2015 Aug 14;7(30):13125-34. doi: 10.1039/c5nr02467f. PubMed PMID: 26176362.
• PubChem Compound: 645872
• Last Modified: Nov 11 2021